Cas no 346692-30-6 (2,4,6-trimethyl-N-(pyridin-4-yl)methylbenzene-1-sulfonamide)

• Product Name: 2,4,6-trimethyl-N-(pyridin-4-yl)methylbenzene-1-sulfonamide
• CAS No: 346692-30-6
• MF: C₁₅H₁₈N₂O₂S
• MW: 290.380622386932
• CID: 1464101
• PubChem ID: 669092
• Update Time: 2025-10-29

2,4,6-trimethyl-N-(pyridin-4-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2,4,6-trimethyl-N-(4-pyridinylmethyl)-
• 2,4,6-trimethyl-N-(pyridin-4-yl)methylbenzene-1-sulfonamide
• 2,4,6-trimethyl-N-(pyridin-4-ylmethyl)benzenesulfonamide
• MLS000068597
• SR-01000432047-3
• HMS2359O15
• CBMicro_024228
• CCG-7010
• SCHEMBL14758387
• Oprea1_466513
• F1175-0672
• Z45524503
• (4-pyridylmethyl)[(2,4,6-trimethylphenyl)sulfonyl]amine
• SR-01000432047
• DB-408640
• AKOS000595714
• cid_669092
• 2,4,6-Trimethyl-N-pyridin-4-ylmethyl-benzenesulfonamide
• BDBM42041
• EN300-18162203
• STK087076
• BIM-0024243.P001
• Oprea1_306121
• 2,4,6-trimethyl-N-[(pyridin-4-yl)methyl]benzene-1-sulfonamide
• EU-0004804
• SMR000122994
• AK-968/11164176
• MixCom6_001252
• 346692-30-6
• 2,4,6-trimethyl-N-(4-pyridylmethyl)benzenesulfonamide
• SR-01000432047-1
• 2,4,6-trimethyl-N-(4-pyridinylmethyl)benzenesulfonamide
• CHEMBL1353474

• Inchi： 1S/C15H18N2O2S/c1-11-8-12(2)15(13(3)9-11)20(18,19)17-10-14-4-6-16-7-5-14/h4-9,17H,10H2,1-3H3
• InChI Key： LGKQKELVYYSUHI-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(NCC1C=CN=CC=1)(=O)=O

Computed Properties

• Exact Mass: 290.10904
• Monoisotopic Mass: 290.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 59.06

Additional information on 2,4,6-trimethyl-N-(pyridin-4-yl)methylbenzene-1-sulfonamide

Comprehensive Overview of 2,4,6-Trimethyl-N-(pyridin-4-yl)methylbenzene-1-sulfonamide (CAS No. 346692-30-6)

2,4,6-Trimethyl-N-(pyridin-4-yl)methylbenzene-1-sulfonamide (CAS No. 346692-30-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This sulfonamide derivative is characterized by its unique molecular structure, combining a trimethylbenzene core with a pyridine substituent, which imparts distinct chemical properties. Researchers and industry professionals often search for "2,4,6-trimethyl-N-(pyridin-4-yl)methylbenzene-1-sulfonamide uses" or "CAS 346692-30-6 applications" to explore its potential in drug development and advanced material synthesis.

The compound's molecular formula is C₁₅H₁₈N₂O₂S, with a molecular weight of 290.38 g/mol. Its structure features a sulfonamide functional group, which is known for its versatility in medicinal chemistry. The presence of the pyridine ring enhances its solubility in polar solvents, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its role in the development of novel enzyme inhibitors, particularly in targeting specific biological pathways. This has led to increased searches for "2,4,6-trimethyl-N-(pyridin-4-yl)methylbenzene-1-sulfonamide biological activity" among researchers.

In the pharmaceutical industry, 2,4,6-Trimethyl-N-(pyridin-4-yl)methylbenzene-1-sulfonamide is being investigated for its potential as a kinase inhibitor. Kinases play a crucial role in cell signaling, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. The compound's ability to modulate kinase activity has sparked interest in its therapeutic applications. Additionally, its sulfonamide moiety is often explored for antimicrobial properties, aligning with the growing demand for new antibiotics amid rising antimicrobial resistance.

Beyond pharmaceuticals, CAS 346692-30-6 is also studied in materials science. Its aromatic and heterocyclic components make it a candidate for designing organic semiconductors and photovoltaic materials. Researchers are particularly interested in its electronic properties, which could contribute to advancements in flexible electronics and energy storage solutions. Queries like "2,4,6-trimethyl-N-(pyridin-4-yl)methylbenzene-1-sulfonamide material science applications" reflect this emerging trend.

The synthesis of 2,4,6-Trimethyl-N-(pyridin-4-yl)methylbenzene-1-sulfonamide typically involves multi-step organic reactions, including sulfonylation and amidation. Optimizing these processes is a key focus for chemists, as it impacts the compound's yield and purity. Recent advancements in green chemistry have also influenced its production, with efforts to reduce hazardous byproducts and improve sustainability. This aligns with broader industry trends toward environmentally friendly synthesis methods.

Market demand for CAS 346692-30-6 is driven by its diverse applications and the growing need for specialized chemical intermediates. Suppliers and manufacturers often highlight its high purity and consistency, which are critical for research and industrial use. As the compound gains traction, collaborations between academic institutions and chemical companies are expected to accelerate its commercialization. Searches for "2,4,6-trimethyl-N-(pyridin-4-yl)methylbenzene-1-sulfonamide suppliers" and "buy CAS 346692-30-6" have seen a steady increase, reflecting its rising prominence.

In summary, 2,4,6-Trimethyl-N-(pyridin-4-yl)methylbenzene-1-sulfonamide (CAS No. 346692-30-6) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structure and functional groups make it a valuable tool for researchers exploring new therapeutic agents and advanced materials. As scientific interest grows, so does the need for high-quality information and reliable sources, underscoring the importance of detailed, SEO-optimized content like this overview.